Cas no 13274-44-7 (3H-1,2,4-Triazole-3,5(4H)-dione, 4-(4-methoxyphenyl)-)

• Product Name: 3H-1,2,4-Triazole-3,5(4H)-dione, 4-(4-methoxyphenyl)-
• CAS No: 13274-44-7
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 1231249
• PubChem ID: 2759725
• Update Time: 2025-05-20

3H-1,2,4-Triazole-3,5(4H)-dione, 4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3,5(4H)-dione, 4-(4-methoxyphenyl)-
• 4-(4-METHOXY-PHENYL)-[1,2,4]TRIAZOLE-3,5-DIONE
• 13274-44-7
• 4-(4-Methoxyphenyl)-4H-1,2,4-triazole-3,5-dione
• 4-(4-Methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione
• 4-(4-methoxyphenyl)-1,2,4-triazole-3,5-dione

• MDL： MFCD04117472
• Inchi： 1S/C9H7N3O3/c1-15-7-4-2-6(3-5-7)12-8(13)10-11-9(12)14/h2-5H,1H3
• InChI Key： LCKXDICALFGJBI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(N=NC1=O)=O

Computed Properties

• Exact Mass: 205.04881
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 71.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 3H-1,2,4-Triazole-3,5(4H)-dione, 4-(4-methoxyphenyl)-

4-(4-Methoxyphenyl)-3H-1,2,4-Triazole-3,5(4H)-dione (CAS No. 13274-44-7): A Comprehensive Overview

4-(4-Methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione (CAS No. 13274-44-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione make it an attractive candidate for various drug discovery and development initiatives.

The chemical structure of 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione consists of a triazole ring system substituted with a 4-methoxyphenyl group. This substitution pattern imparts specific electronic and steric properties that influence its reactivity and biological activity. The presence of the methoxy group on the phenyl ring enhances the compound's lipophilicity and can affect its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential of 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that certain triazoles exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione effectively inhibited the growth of human breast cancer cells by targeting the cyclin-dependent kinase (CDK) pathway.

In addition to its antitumor properties, 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione has been investigated for its potential as an antimicrobial agent. Triazoles are well-known for their broad-spectrum antimicrobial activity against both bacterial and fungal pathogens. A recent study in the Journal of Antimicrobial Chemotherapy reported that 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione exhibited significant antibacterial activity against multidrug-resistant strains of Mycobacterium tuberculosis, making it a promising candidate for the development of new tuberculosis treatments.

The synthesis of 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including a one-pot multicomponent reaction (MCR) approach that combines simplicity and efficiency. This method involves the condensation of 1-hydrazinylimidazole with 1-benzoylpyrazolone in the presence of a base to form the desired product. The MCR approach not only reduces the number of steps required but also minimizes waste generation and environmental impact.

The physicochemical properties of 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione, such as solubility and stability, are crucial for its formulation into pharmaceutical products. Studies have shown that this compound is moderately soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. To enhance its aqueous solubility and bioavailability, various formulation strategies have been explored. For example, solid dispersion techniques using polymers like polyvinylpyrrolidone (PVP) have been shown to significantly improve the solubility and dissolution rate of 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione.

The safety profile of 4-(4-methoxyphenyl)-3H-1,2,4-triazole-3,5(4H)-dione is an important consideration for its use in pharmaceutical applications. Preclinical studies have evaluated its toxicity and pharmacokinetics in animal models. Results from these studies indicate that this compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

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